4-(5-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-ethyl-5-fluoropyrimidine

• Molecular Formula: C20H24FN7
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 7-[5-(6-ethyl-5-fluoropyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H24FN7/c1-4-16-19(21)20(23-11-22-16)27-9-14-7-26(8-15(14)10-27)18-6-12(2)24-17-5-13(3)25-28(17)18/h5-6,11,14-15H,4,7-10H2,1-3H3
• InChI Key: DOQZRXIPAIQUDD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CC3CN(CC3C2)C4=CC(=NC5=CC(=NN54)C)C)F

Description

4-(5-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-ethyl-5-fluoropyrimidine is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by their ring structures that contain at least one atom other than carbon, such as nitrogen, oxygen, or sulfur

Preparation Methods

The synthesis of 4-(5-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-ethyl-5-fluoropyrimidine involves multiple steps, starting with the preparation of the core pyrazolo[1,5-a]pyrimidine structure. This can be achieved through cyclization reactions involving appropriate precursors under controlled conditions. The subsequent steps involve the introduction of the octahydropyrrolo[3,4-c]pyrrol moiety and the fluoropyrimidine group. Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, utilizing techniques such as high-performance liquid chromatography (HPLC) for purification.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Reduction: The removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The replacement of one atom or group in the molecule with another, which can be achieved using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes involving heterocyclic compounds.

Medicine: Its structure suggests potential as a pharmaceutical agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It could be used in the development of new materials with unique properties, such as improved thermal stability or electronic characteristics.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction cascades or metabolic processes, depending on the nature of the target.

Comparison with Similar Compounds

Similar compounds to 4-(5-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-ethyl-5-fluoropyrimidine include other pyrazolo[1,5-a]pyrimidine derivatives and fluoropyrimidines. These compounds share structural similarities but may differ in their specific functional groups or substituents, leading to variations in their chemical properties and applications. The uniqueness of this compound lies in its combination of the pyrazolo[1,5-a]pyrimidine core with the octahydropyrrolo[3,4-c]pyrrol and fluoropyrimidine groups, which may confer distinct biological or material properties.